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Compound of Interest

Compound Name: Geranyl butyrate

Cat. No.: B1671448 Get Quote

An In-depth Technical Guide to Geranyl Butyrate: Chemical Properties and Structure

Geranyl butyrate (CAS No. 106-29-6) is an organic ester formed from the esterification of

geraniol and butyric acid.[1] It is a monoterpenoid and is found naturally in some essential oils,

such as geranium.[2] Valued for its pleasant, fruity, and floral aroma, geranyl butyrate is a

significant component in the flavor and fragrance industries.[3] This technical guide provides a

comprehensive overview of its chemical structure, properties, synthesis, and experimental

protocols for professionals in research and drug development.

Chemical Structure and Identification
Geranyl butyrate, with the IUPAC name [(2E)-3,7-dimethylocta-2,6-dienyl] butanoate, is the

trans-isomer of 3,7-dimethyl-2,6-octadien-1-yl butyrate.[4] The molecule consists of a ten-

carbon acyclic monoterpene alcohol backbone (geraniol) ester-linked to a four-carbon

carboxylic acid (butyric acid). Its diastereoisomer is neryl butyrate.[2]

Key Identifiers:

Molecular Formula: C₁₄H₂₄O₂[3]

Molecular Weight: 224.34 g/mol [2]

CAS Number: 106-29-6[2]

EINECS Number: 203-381-3[2]
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FEMA Number: 2512[2]

SMILES: CCCC(=O)OC/C=C(\C)/CCC=C(C)C[4]

InChI Key: ZSBOMYJPSRFZAL-JLHYYAGUSA-N

Caption: 2D Chemical Structure of Geranyl Butyrate.

Physicochemical Properties
Geranyl butyrate is typically a colorless to pale yellow liquid.[3] It is characterized by a fresh,

fruity, rose-like odor and a sweet, apricot-like taste.[5] It is insoluble in water and glycerol but

soluble in organic solvents like alcohol and ether.[5]

Table 1: Physicochemical Data for Geranyl Butyrate

Property Value Reference(s)

Appearance Colorless liquid [2][5]

Molecular Formula C₁₄H₂₄O₂ [3]

Molecular Weight 224.34 g/mol [2]

Density 0.896 g/mL at 25 °C [5]

Boiling Point 151-153 °C at 18 mmHg [3][5]

Flash Point 93 °C (199.4 °F) [2]

Refractive Index n20/D 1.461 [5]

Vapor Pressure 0.022 mmHg at 20°C [2]

Solubility

Insoluble in water, glycerol;

Soluble in alcohol, ether,

mineral oil

[5]

Odor Profile Fruity, rose-like, sweet [3][5]
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Synthesis of Geranyl Butyrate
Geranyl butyrate is synthesized via the esterification of geraniol with a butyric acid derivative.

Several methods have been reported, differing in catalysts and reaction conditions.

This protocol describes a base-catalyzed esterification using sodium hydroxide.

Reactants: Geraniol (10 mmol), butyric acid (12 mmol), and 5% (w/w) Sodium Hydroxide

(NaOH).[6]

Procedure:

Combine geraniol, butyric acid, and NaOH in a 250 mL round-bottomed flask.[6]

Heat the mixture at 80°C for 8 hours with continuous stirring.[6]

After the reaction, neutralize the mixture with a 1% HCl solution to separate the NaOH

catalyst.[6]

Extract the product using ethyl acetate (EtOAc).[6]

Wash the organic phase with distilled water, dry it over anhydrous Na₂SO₄, and

concentrate it under reduced pressure at 45°C to yield the crude ester.[6]

Purify the crude product using column chromatography with a hexane and ethyl acetate

gradient.[6]

This method provides a greener alternative using a commercial lipase catalyst.[1][7]

Reactants: Geraniol, butyric acid, and Eversa Transform 2.0 lipase.[1][7]

Optimized Conditions:

Molar Ratio (Geraniol:Butyric Acid): 1:5 (v/v)[1]

Biocatalyst Load: 15% (w/w)[1]

Temperature: 50°C[1]
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Reaction Time: 6 hours[1]

Procedure:

Combine reactants and the lipase catalyst under the optimized conditions in an aqueous

medium.[1][7]

Allow the reaction to proceed for 6 hours to achieve high conversion (up to 93%).[1]

The product can be characterized using chromatographic techniques and Nuclear

Magnetic Resonance (NMR) spectroscopy.[7]

Reactants
(Geraniol + Butyric Acid)

Esterification Reaction
(Catalyst, Heat, Time)

Combine Neutralization
(e.g., 1% HCl)

Cool & Quench Solvent Extraction
(e.g., Ethyl Acetate)

Separate Drying & ConcentrationOrganic Phase Column ChromatographyCrude Product Pure Geranyl ButyratePurified Product

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of geranyl butyrate.

Characterization Protocol
The identity and purity of synthesized geranyl butyrate are confirmed using standard

analytical techniques.

Thin-Layer Chromatography (TLC): Used for monitoring the reaction progress and for

preliminary purity assessment. A typical eluent system is n-hexane:EtOAc = 95:5.[6]

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be

used for quantitative analysis. A common mobile phase consists of acetonitrile (MeCN),

water, and an acid modifier like phosphoric acid or formic acid for Mass Spectrometry

compatibility.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the molecular structure of the ester.[7][9] The formation of the ester is confirmed by

the appearance of characteristic chemical shifts for the methyl, methylene, and methyne

groups from the butyrate moiety.[9]

Infrared (IR) Spectroscopy: The IR spectrum confirms the presence of the ester functional

group through the characteristic carbonyl (C=O) stretching vibration (around 1740 cm⁻¹) and
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the C-O stretching vibration (around 1170 cm⁻¹).[9]

Safety and Handling
Geranyl butyrate is classified as causing skin irritation, serious eye irritation, and potential

respiratory irritation.[10][11][12]

Handling: Avoid contact with skin and eyes, and avoid inhaling vapor or mist.[10] Use in a

well-ventilated area and keep away from ignition sources.[10][11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields (conforming to EN 166 or NIOSH

standards).[10][12]

Skin Protection: Chemically resistant gloves (e.g., Nitrile rubber).[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10][13]

Protect from prolonged exposure to light, heat, and air to prevent degradation, which may

form butyric acid.[2][13]

First Aid:

Skin Contact: Wash off with soap and plenty of water.[12]

Eye Contact: Rinse cautiously with water for several minutes.[11][12]

Inhalation: Move the person to fresh air.[11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[10] In all cases of exposure,

seek medical attention if symptoms persist.[10][12]

Applications
The primary application of geranyl butyrate is in the flavor and fragrance industries due to its

distinct aromatic profile.[3]
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Flavors: It is used as a flavoring agent in food products to impart notes of apple, pear,

pineapple, and other fruity tastes.[2][3]

Fragrances: It is a component in perfumes, cosmetics, soaps, and detergents, contributing a

sweet, fruity-floral scent often with rosy undertones.[3][14]

Other Potential Uses: Research has explored its use for its potential antibacterial and

anticancer activities.[5][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1671448#geranyl-butyrate-chemical-properties-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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